Cas no 2044280-34-2 (1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone)

• Product Name: 1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone
• CAS No: 2044280-34-2
• MF: C₁₆H₂₂BNO₃
• MW: 287.161784648895
• CID: 6794143
• PubChem ID: 72219013
• Update Time: 2025-06-07

1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone
• MB12730
• 2044280-34-2
• 1-ACETYLINDOLIN-6-YLBORONIC ACID PINACOL ESTER

• Inchi： 1S/C16H22BNO3/c1-11(19)18-9-8-12-6-7-13(10-14(12)18)17-20-15(2,3)16(4,5)21-17/h6-7,10H,8-9H2,1-5H3
• InChI Key： YQMYPVGKLJREGL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3CCN(C(C)=O)C=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 287.1692737g/mol
• Monoisotopic Mass: 287.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone

Introduction to 1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone (CAS No. 2044280-34-2)

1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone (CAS No. 2044280-34-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique structural features and chemical reactivity. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group imparts specific properties that make it a valuable intermediate in various synthetic pathways.

The indolin-1-yl moiety in the compound is a key functional group that contributes to its biological activity and reactivity. Indolines are heterocyclic compounds with a wide range of applications in pharmaceuticals and organic synthesis. They are known for their ability to modulate various biological processes and are often used as scaffolds in the design of bioactive molecules.

The combination of the tetramethyl-1,3,2-dioxaborolan-2-yl and indolin-1-yl groups in 1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone provides a unique platform for the development of novel therapeutic agents and advanced materials. Recent research has highlighted the potential of this compound in various areas, including drug discovery and materials science.

In the context of medicinal chemistry, 1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone has been explored for its potential as a building block in the synthesis of bioactive molecules. The tetramethyl-1,3,2-dioxaborolan-2-yl group can undergo palladium-catalyzed cross-coupling reactions with aryl halides or vinyl halides to form new carbon-carbon bonds. This property makes it an attractive intermediate for the synthesis of complex organic molecules with diverse biological activities.

The indolin-1-yl moiety in the compound has been shown to exhibit various biological activities. For instance, indolines have been reported to possess anti-inflammatory, anti-cancer, and neuroprotective properties. These activities are attributed to their ability to interact with specific biological targets such as enzymes and receptors. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group can further enhance these properties by providing additional functional groups for modification and optimization.

In materials science, 1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone has been investigated for its potential applications in the development of advanced materials. The tetramethyl-1,3,2-dioxaborolan-2-yl group can be used as a reactive handle for the formation of covalent organic frameworks (COFs) and other porous materials. These materials have a wide range of applications in areas such as gas storage, catalysis, and separation processes.

Recent studies have also explored the use of 1-(6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yi)ethanone in polymer chemistry. The compound can be incorporated into polymer chains to impart specific functionalities such as enhanced mechanical strength or improved thermal stability. This makes it a valuable monomer for the synthesis of functional polymers with tailored properties.

In summary, 1-(6-(4,4,5,-Tetramethyl--dioxaborolan-- yl)indolin-- yl)ethanone (CAS No. 2044280-) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups provides a robust platform for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemical research.